tert-Butyl (4-(hydroxymethyl)phenyl)carbamate
Cat. No. B120062
M. Wt: 223.27 g/mol
InChI Key: YQKDTZYYROHLMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08962674B2
Procedure details
To a solution of 4-aminobenzyl alcohol (2.00 g, 16.2 mmol) in 10 mL of dioxane was added a solution of sodium hydroxide (0.65 g, 16 mmol) in 40 mL of water at room temperature. After addition of di-tert-butyl carbonate (4.95 g, 22.7 mmol), the reaction mixture was stirred at room temperature overnight. The mixture was diluted with diethyl ether, and the solution was washed with 1N HCl, saturated NaHCO3 aqueous solution, brine, and dried over MgSO4. After filtration, the filtrate was concentrated in vacuo to obtain crude 4-(tert-butoxycarbonylamino)benzyl alcohol.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][OH:7])=[CH:4][CH:3]=1.[OH-].[Na+].[C:12](=O)([O:18]C(C)(C)C)[O:13][C:14]([CH3:17])([CH3:16])[CH3:15]>O1CCOCC1.O.C(OCC)C>[C:14]([O:13][C:12]([NH:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][OH:7])=[CH:4][CH:3]=1)=[O:18])([CH3:17])([CH3:16])[CH3:15] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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NC1=CC=C(CO)C=C1
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Name
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Quantity
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0.65 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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4.95 g
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Type
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reactant
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Smiles
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C(OC(C)(C)C)(OC(C)(C)C)=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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the solution was washed with 1N HCl, saturated NaHCO3 aqueous solution, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(=O)NC1=CC=C(CO)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
